Cas no 1202359-57-6 (D-Tryptophan-d5)

• Product Name: D-Tryptophan-d5
• CAS No: 1202359-57-6
• MF: C₁₁H₁₂N₂O₂
• MW: 209.255990982056
• CID: 1059332
• Update Time: 2025-11-06

D-Tryptophan-d5 Chemical and Physical Properties

Names and Identifiers

• D-Tryptophan-d5

• Inchi： 1S/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)/t9-/m1/s1/i1D,2D,3D,4D,6D
• InChI Key： QIVBCDIJIAJPQS-BZVPBINISA-N
• SMILES： OC([C@@H](CC1=C([2H])NC2C([2H])=C([2H])C([2H])=C([2H])C1=2)N)=O

Computed Properties

• Exact Mass: 209.121
• Monoisotopic Mass: 209.121
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 79.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on D-Tryptophan-d5

D-Tryptophan-d5: A Comprehensive Overview

D-Tryptophan-d5, also known as D-Tryptophan-d5 (CAS No. 1202359-57-6), is a non-proteinogenic amino acid that has garnered significant attention in the fields of metabolomics, nutrition, and biotechnology. This compound is a deuterated derivative of D-Tryptophan, which itself is the enantiomer of L-Tryptophan, an essential amino acid in humans. The deuterium labeling in D-Tryptophan-d5 enhances its utility in various research applications, particularly in mass spectrometry-based studies, where it serves as an internal standard for quantification.

The structural uniqueness of D-Tryptophan-d5 lies in its configuration and isotopic composition. Unlike L-Tryptophan, which is naturally abundant in the human diet and plays a critical role in protein synthesis and neurotransmitter production, D-Tryptophan is not commonly found in biological systems. This makes it an ideal candidate for use in experimental settings where precise control over amino acid concentrations is required. The deuterium substitution further enhances its distinguishability in analytical techniques, making it a valuable tool for researchers.

Recent advancements in metabolomics have highlighted the importance of D-Tryptophan-d5 as a tracer molecule. In studies investigating the metabolism of tryptophan derivatives, this compound has been employed to track metabolic pathways and assess enzyme activity. For instance, researchers have utilized D-Tryptophan-d5 to study the kinetics of tryptophan hydroxylase, an enzyme critical for the synthesis of serotonin. These studies have provided novel insights into the regulation of neurotransmitter production and its implications for mental health disorders such as depression and anxiety.

In the realm of nutrition and health, D-Tryptophan-d5 has emerged as a valuable tool for assessing dietary intake and bioavailability. By incorporating this compound into experimental diets, scientists can accurately measure the absorption and utilization of tryptophan in the human body. This has significant implications for developing personalized nutrition strategies and optimizing dietary interventions for individuals with specific metabolic needs.

The application of D-Tryptophan-d5 extends beyond basic research into industrial biotechnology. In fermentation processes, this compound has been used to optimize microbial strains for enhanced production of bioactive compounds such as serotonin precursors. By leveraging the unique properties of D-Tryptophan-d5, researchers have developed novel microbial platforms capable of producing high-value metabolites with improved efficiency.

Moreover, recent breakthroughs in synthetic biology have positioned D-Tryptophan-d5 as a key component in metabolic engineering strategies. By integrating this compound into synthetic pathways, scientists are exploring innovative approaches to produce sustainable bio-based chemicals and pharmaceuticals. These advancements underscore the versatility of D-Tryptophan-d5 as a multifaceted research tool with applications across diverse scientific disciplines.

Looking ahead, the continued exploration of D-Tryptophan-d5 promises to unlock new frontiers in both fundamental and applied sciences. Its role as an internal standard in mass spectrometry will remain pivotal in advancing metabolomics research, while its application in biotechnology will drive innovations in sustainable chemical production. As our understanding of this compound deepens, it is likely to become an even more indispensable tool for researchers worldwide.